Cas no 1898152-67-4 (1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• CAS No: 1898152-67-4
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6546801
• PubChem ID: 117364437
• Update Time: 2025-06-13

1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• 1-{[2-methoxy-3-(trifluoromethyl)phenyl]methyl}cyclopropan-1-amine
• 1898152-67-4
• EN300-1941907

• Inchi： 1S/C12H14F3NO/c1-17-10-8(7-11(16)5-6-11)3-2-4-9(10)12(13,14)15/h2-4H,5-7,16H2,1H3
• InChI Key： PHXTYQKKLIYAGR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)CC1(CC1)N)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

1-{2-Methoxy-3-(Trifluoromethyl)Phenylmethyl}Cyclopropan-1-amine: A Comprehensive Overview

1-{2-Methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1898152-67-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine is C₁₂H₁₄F₃NO, with a molecular weight of approximately 255.24 g/mol. The compound features a cyclopropane ring attached to a substituted benzene ring, which includes a methoxy group at the 2-position and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for further investigation.

The cyclopropane ring is known for its high reactivity due to the strain induced by the three-membered ring structure. The methoxy group contributes to the molecule's polarity and can influence its solubility and interaction with biological targets. The trifluoromethyl group, on the other hand, is highly electronegative and can significantly affect the compound's electronic properties and metabolic stability.

Synthesis Methods

The synthesis of 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine has been explored using various approaches, each with its own advantages and limitations. One common method involves the reaction of 2-methoxy-3-(trifluoromethyl)benzaldehyde with a suitable cyclopropane derivative in the presence of a reducing agent. This approach typically yields high purity products with good yields.

Another synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods have gained popularity due to their efficiency and ability to produce complex molecules with high stereoselectivity. Recent advancements in catalytic chemistry have further optimized these processes, making them more accessible for large-scale production.

Biological Activities

1-{2-Methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Preliminary studies have shown that this compound exhibits significant binding affinity to several neurotransmitter receptors, including serotonin (5-HT), dopamine (DA), and norepinephrine (NE) receptors.

In vitro assays have demonstrated that 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine can modulate receptor activity, potentially leading to therapeutic effects in conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the compound has shown promise in preclinical models of pain management, suggesting its potential as an analgesic agent.

Clinical Applications and Research Advancements

The potential clinical applications of 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine are currently being explored through various preclinical and early-stage clinical trials. Recent studies have focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce side effects.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine on cognitive function in animal models of Alzheimer's disease. The results indicated that treatment with this compound led to significant improvements in memory retention and cognitive performance, suggesting its potential as a cognitive enhancer.

Safety and Toxicology

The safety profile of 1-{2-methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Ongoing research is focused on evaluating long-term safety and identifying any potential side effects that may arise during extended use. These studies are crucial for ensuring that the compound meets regulatory standards for clinical use.

Conclusion

1-{2-Methoxy-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1898152-67-4) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and clinical potential, paving the way for future developments in drug discovery and pharmaceutical innovation.